molecular formula C12H14ClN3O B8804429 2-Chloro-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine-6-carbaldehyde

2-Chloro-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine-6-carbaldehyde

Cat. No.: B8804429
M. Wt: 251.71 g/mol
InChI Key: HPZTYNRXBVTJII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine-6-carbaldehyde is a useful research compound. Its molecular formula is C12H14ClN3O and its molecular weight is 251.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14ClN3O

Molecular Weight

251.71 g/mol

IUPAC Name

2-chloro-7-pentan-3-ylpyrrolo[2,3-d]pyrimidine-6-carbaldehyde

InChI

InChI=1S/C12H14ClN3O/c1-3-9(4-2)16-10(7-17)5-8-6-14-12(13)15-11(8)16/h5-7,9H,3-4H2,1-2H3

InChI Key

HPZTYNRXBVTJII-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)N1C(=CC2=CN=C(N=C21)Cl)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-6-diethoxymethyl-7-(1-ethyl-propyl)-7H-pyrrolo[2,3-d]pyrimidine (67 mg, 0.2 mmol) in 1,4-dioxane (0.7 mL) is added conc. HCl (0.2 mL) at ambient temperature. The reaction mixture is stirred for 30 min, then neutralized with 2N NaOH aqueous solution and saturated NaHCO3 aqueous solution. The mixture is extracted with EtOAc. The extracts are washed with brine, dried over Na2SO4, filtered and concentrated in vacuo to give 54 mg of 2-chloro-7-(1-ethyl-propyl)-7H-pyrrolo[2,3-d]pyrimidine-6-carbaldehyde as a yellow solid. The crude product is used as it is.
Name
2-chloro-6-diethoxymethyl-7-(1-ethyl-propyl)-7H-pyrrolo[2,3-d]pyrimidine
Quantity
67 mg
Type
reactant
Reaction Step One
Name
Quantity
0.2 mL
Type
reactant
Reaction Step One
Quantity
0.7 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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